Cas no 2228996-29-8 (1-(2-bromo-5-fluorophenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(2-bromo-5-fluorophenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228996-29-8
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 6595176
• PubChem ID: 165797597
• Update Time: 2025-06-13

1-(2-bromo-5-fluorophenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-fluorophenyl)methyl-N-methylcyclopropan-1-amine
• 2228996-29-8
• EN300-1938411
• 1-[(2-bromo-5-fluorophenyl)methyl]-N-methylcyclopropan-1-amine

• Inchi： 1S/C11H13BrFN/c1-14-11(4-5-11)7-8-6-9(13)2-3-10(8)12/h2-3,6,14H,4-5,7H2,1H3
• InChI Key： ROMDUDQOXQGMOB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CC1(CC1)NC)F

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 1-(2-bromo-5-fluorophenyl)methyl-N-methylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228996-29-8 and Product Name: 1-(2-bromo-5-fluorophenyl)methyl-N-methylcyclopropan-1-amine

Compound with the CAS number 2228996-29-8 and the product name 1-(2-bromo-5-fluorophenyl)methyl-N-methylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a 2-bromo-5-fluorophenyl moiety, which is known for its ability to modulate biological pathways, alongside a methyl-N-methylcyclopropan-1-amine backbone that contributes to its pharmacological activity. Such a combination of substituents makes it an attractive candidate for further investigation in medicinal chemistry.

The 1-(2-bromo-5-fluorophenyl)methyl-N-methylcyclopropan-1-amine molecule exhibits a high degree of specificity, which is critical for the development of targeted therapies. The presence of both bromine and fluorine atoms in the aromatic ring enhances its interaction with biological targets, thereby improving its binding affinity and selectivity. This feature is particularly important in the context of modern drug design, where precision and minimal off-target effects are paramount. Recent studies have highlighted the role of halogenated aromatic compounds in modulating enzyme activity and receptor binding, making this compound a promising candidate for further exploration.

In the realm of medicinal chemistry, the cyclopropane ring is a versatile structural motif that has been extensively studied for its ability to enhance metabolic stability and bioavailability. The incorporation of a cyclopropane group in the N-methylcyclopropan-1-amine moiety of this compound not only contributes to its unique chemical properties but also opens up possibilities for novel drug interactions. The cyclopropane ring can introduce conformational constraints that influence how the molecule interacts with biological targets, potentially leading to more effective therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of compounds like 1-(2-bromo-5-fluorophenyl)methyl-N-methylcyclopropan-1-amine with greater accuracy. These computational models have been instrumental in identifying potential lead compounds for further optimization. By leveraging machine learning algorithms and molecular docking techniques, scientists can simulate how this compound might interact with various biological targets, thereby accelerating the drug discovery process. Such computational approaches are particularly valuable in identifying promising candidates for clinical trials.

The synthesis of 1-(2-bromo-5-fluorophenyl)methyl-N-methylcyclopropan-1-amine involves a series of carefully orchestrated chemical reactions that highlight the expertise required in pharmaceutical synthesis. The bromination and fluorination steps are critical in introducing the key functional groups that define its pharmacological profile. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies not only ensure the quality of the final product but also pave the way for scalable production processes.

The potential applications of this compound extend across multiple therapeutic areas. For instance, its structural features suggest that it may be effective in treating neurological disorders by interacting with specific neurotransmitter receptors. Additionally, its ability to modulate enzyme activity makes it a candidate for anti-inflammatory and anti-cancer therapies. Current research is focused on evaluating its efficacy and safety profile through preclinical studies. These studies aim to provide a comprehensive understanding of how this compound behaves within biological systems and identify any potential side effects or interactions with other drugs.

In conclusion, 1-(2-bromo-5-fluorophenyl)methyl-N-methylcyclopropan-1-amine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of halogenated aromatic rings with a cyclopropane moiety offers a promising platform for drug discovery. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of novel treatments for various diseases. The ongoing exploration of its potential applications underscores the importance of continued investment in medicinal chemistry research.